Cas no 1694306-62-1 (tert-butyl 4-(bromomethyl)-4-(1-methoxypropan-2-yl)oxypiperidine-1-carboxylate)

• Product Name: tert-butyl 4-(bromomethyl)-4-(1-methoxypropan-2-yl)oxypiperidine-1-carboxylate
• CAS No: 1694306-62-1
• MF: C₁₅H₂₈BrNO₄
• MW: 366.291124343872
• CID: 6263789
• PubChem ID: 114774238
• Update Time: 2025-09-20

tert-butyl 4-(bromomethyl)-4-(1-methoxypropan-2-yl)oxypiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-(bromomethyl)-4-(1-methoxypropan-2-yl)oxypiperidine-1-carboxylate
• EN300-1135746
• 1694306-62-1
• tert-butyl 4-(bromomethyl)-4-[(1-methoxypropan-2-yl)oxy]piperidine-1-carboxylate

• Inchi： 1S/C15H28BrNO4/c1-12(10-19-5)20-15(11-16)6-8-17(9-7-15)13(18)21-14(2,3)4/h12H,6-11H2,1-5H3
• InChI Key： YAAXHBPNNRCINC-UHFFFAOYSA-N
• SMILES： BrCC1(CCN(C(=O)OC(C)(C)C)CC1)OC(C)COC

Computed Properties

• Exact Mass: 365.12017g/mol
• Monoisotopic Mass: 365.12017g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 48Ų

Additional information on tert-butyl 4-(bromomethyl)-4-(1-methoxypropan-2-yl)oxypiperidine-1-carboxylate

Research Brief on tert-Butyl 4-(Bromomethyl)-4-(1-Methoxypropan-2-yl)oxypiperidine-1-carboxylate (CAS: 1694306-62-1)

In recent years, the compound tert-butyl 4-(bromomethyl)-4-(1-methoxypropan-2-yl)oxypiperidine-1-carboxylate (CAS: 1694306-62-1) has garnered significant attention in the field of chemical biology and pharmaceutical research. This piperidine derivative serves as a versatile intermediate in the synthesis of bioactive molecules, particularly in the development of novel therapeutics targeting neurological disorders and infectious diseases. Its unique structural features, including the bromomethyl and methoxypropan-2-yloxy substituents, make it a valuable building block for medicinal chemistry applications.

Recent studies have explored the synthetic utility of this compound in the preparation of potent kinase inhibitors and modulators of G-protein-coupled receptors (GPCRs). A 2023 publication in the Journal of Medicinal Chemistry demonstrated its application in the synthesis of selective PI3Kδ inhibitors, which show promise for treating inflammatory diseases. The bromomethyl group facilitates further functionalization through nucleophilic substitution reactions, enabling the introduction of diverse pharmacophores.

From a pharmacological perspective, research has focused on the metabolic stability and pharmacokinetic properties of derivatives synthesized from this intermediate. A comparative study published in Bioorganic & Medicinal Chemistry Letters (2024) revealed that modifications at the 4-position of the piperidine ring significantly influence blood-brain barrier penetration, making this scaffold particularly interesting for CNS drug development. The tert-butyloxycarbonyl (Boc) protecting group offers additional advantages in multi-step syntheses by providing orthogonal protection strategies.

Analytical characterization of this compound has been advanced through modern techniques. Recent work employing high-resolution mass spectrometry (HRMS) and 2D NMR spectroscopy has provided detailed structural insights, confirming the configuration at the stereocenter and the conformational preferences of the piperidine ring. These studies, published in Tetrahedron (2023), have important implications for understanding structure-activity relationships in derivative compounds.

In the pharmaceutical industry, this intermediate has been incorporated into several drug discovery programs. Patent literature from major pharmaceutical companies (2022-2024) describes its use in preparing candidate compounds for treating Alzheimer's disease and resistant bacterial infections. The scalability of its synthesis has been demonstrated through recent process chemistry optimizations that improved yield and purity while reducing environmental impact.

Future research directions likely include further exploration of its applications in PROTAC (proteolysis targeting chimera) technology and antibody-drug conjugates (ADCs). The compound's ability to serve as a linker between recognition elements and effector moieties makes it particularly valuable for these emerging therapeutic modalities. Ongoing studies are also investigating its potential in radiopharmaceuticals for diagnostic imaging applications.